Cas no 2097893-61-1 (4-{1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine)

• Product Name: 4-{1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine
• CAS No: 2097893-61-1
• MF: C₁₈H₂₀FN₃O₃
• MW: 345.368107795715
• CID: 6078890
• PubChem ID: 126852395
• Update Time: 2025-05-21

4-{1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine
• F6478-4381
• 2097893-61-1
• AKOS032457740
• 4-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}-2,6-dimethylpyrimidine
• [3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl]-(3-fluoro-4-methoxyphenyl)methanone

• Inchi： 1S/C18H20FN3O3/c1-11-8-17(21-12(2)20-11)25-14-6-7-22(10-14)18(23)13-4-5-16(24-3)15(19)9-13/h4-5,8-9,14H,6-7,10H2,1-3H3
• InChI Key： KFCJEJZFSPGPGN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CCC(C1)OC1C=C(C)N=C(C)N=1)=O)OC

Computed Properties

• Exact Mass: 345.14886967g/mol
• Monoisotopic Mass: 345.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Additional information on 4-{1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine

4-{1-(3-Fluoro-4-Methoxybenzoyl)Pyrrolidin-3-yloxy}-2,6-Dimethylpyrimidine (CAS No. 2097893-61-1): A Comprehensive Overview

4-{1-(3-Fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine (CAS No. 2097893-61-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 4-{1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine is characterized by a central pyrimidine core substituted with a pyrrolidinyl moiety linked via an ether bond to a fluorinated benzoyl group. The presence of the fluorine atom and the methoxy group on the benzoyl ring imparts unique electronic and steric properties to the molecule, which may influence its biological activity and pharmacokinetic profile.

The synthesis of 4-{1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine has been reported in several studies. One common approach involves the reaction of 2,6-dimethylpyrimidin-4(1H)-one with 3-fluoro-4-methoxybenzoyl chloride in the presence of a base to form the intermediate ester. This intermediate is then reacted with 3-hydroxypyrrolidine to yield the final product. The synthetic route is efficient and scalable, making it suitable for both laboratory and industrial settings.

Recent research findings have highlighted the potential therapeutic applications of 4-{1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising anti-cancer effects by inducing apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as NF-κB and MAPK.

In addition to its anti-inflammatory and anti-cancer properties, 4-{1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine has also been investigated for its potential as an antiviral agent. Preliminary studies have indicated that it can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the inhibition of viral entry or replication processes.

The pharmacokinetic profile of 4-{1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine has been studied in preclinical models. It has been found to exhibit good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the liver and lungs. The compound is metabolized primarily through hepatic enzymes, with major metabolites identified as hydroxylated derivatives and conjugates with glucuronic acid.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine in various disease conditions. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to fully elucidate its therapeutic potential and optimize its use in clinical practice.

In conclusion, 4-{1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine (CAS No. 2097893-61-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research will continue to uncover new insights into its mechanisms of action and clinical utility.